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Compound of Interest

Compound Name: 2-Fluoro-3-isopropoxybenzoic acid

Cat. No.: B3027593

An In-depth Technical Guide to 2-Fluoro-3-isopropoxybenzoic Acid: Commercial Availability
and Applications

Introduction

2-Fluoro-3-isopropoxybenzoic acid is a fluorinated aromatic carboxylic acid that serves as a
specialized building block in organic synthesis. Its unique structure, featuring a fluorine atom
and an isopropoxy group on the benzoic acid backbone, makes it a valuable intermediate in the
development of complex molecules. The incorporation of fluorine into organic molecules is a
widely recognized strategy in medicinal chemistry to enhance pharmacological properties such
as metabolic stability, bioavailability, and binding affinity.[1][2] This guide provides a
comprehensive overview of the commercial availability, synthesis, analytical characterization,
applications, and safe handling of 2-Fluoro-3-isopropoxybenzoic acid for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Understanding the fundamental properties of 2-Fluoro-3-isopropoxybenzoic acid is crucial
for its effective application in research and synthesis. Key identifiers and physical
characteristics are summarized below.
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Property Value

CAS Number 1346608-65-8[3][4]

Molecular Formula C10H11FO3[3]

Molecular Weight 198.19 g/mol [5]

Purity Typically =297%[3]

Appearance N/A (Often a white or off-white powder)
Storage Temperature 2-8°C[3][6]

Commercial Availability

2-Fluoro-3-isopropoxybenzoic acid is available from several chemical suppliers that

specialize in advanced organic building blocks for research and development. Availability can
range from small, milligram-scale quantities for initial screening to larger, gram-scale amounts
for lead optimization and scale-up studies. Pricing is typically provided upon request from the

vendors.

Supplier Pack Sizes Stock Status (Example)
250mg, 500mg, 1g, 59, 10g, 5g, 10g, 259 in stock; 100

AOBChem g g, 19, o9, 1Ug g, 1Ug, 259 g
25g, 100g backordered[3]

) ) ] Available through listed
Sigma-Aldrich Varies
partners[4]
BLD Pharm Varies Listed as available[7]

Generalized Synthesis Pathway

While the precise, proprietary synthesis method for 2-Fluoro-3-isopropoxybenzoic acid is not
publicly detailed, a plausible synthetic route can be conceptualized based on established
organic chemistry principles for related fluorinated aromatic compounds. A common approach
involves the modification of a readily available phenol derivative.
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A potential pathway could start with 2-fluorophenol, which undergoes O-alkylation with an
isopropyl halide to form 1-fluoro-2-isopropoxybenzene. This intermediate is then subjected to a
directed ortho-metalation followed by carboxylation, or a Friedel-Crafts acylation followed by
oxidation, to introduce the carboxylic acid group at the desired position. A similar multi-step
synthesis for 2-fluoro-3-nitrobenzoic acid starts from o-methylphenol, which is nitrated,
chlorinated, fluorinated, and finally oxidized.[8]

Below is a conceptual workflow illustrating a generalized synthesis.

Synthesis Workflow
Starting Material
(e.g., 2-Fluorophenol)
O-Alkylation
(Isopropylation)
Intermediate
(1-Fluoro-2-isopropoxybenzene)

'

Carboxylation
(e.g., Directed Metalation-Carboxylation)

Final Product

(2-Fluoro-3-isopropoxybenzoic acid)

Purification
(e.g., Crystallization, Chromatography)
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Caption: Generalized workflow for the synthesis of 2-Fluoro-3-isopropoxybenzoic acid.

Analytical Quality Control

Ensuring the purity and identity of 2-Fluoro-3-isopropoxybenzoic acid is critical for its use in
sensitive applications like drug discovery. High-Performance Liquid Chromatography (HPLC)
and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for the
analysis of fluorinated benzoic acid isomers.[9]

General HPLC-UV Protocol for Purity Assessment

o Sample Preparation: Accurately weigh and dissolve a sample of 2-Fluoro-3-
isopropoxybenzoic acid in a suitable solvent (e.g., acetonitrile or methanol) to a known
concentration (e.g., 1 mg/mL).

o Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid for pH
control).

o Flow Rate: 1.0 mL/min.

o Detection: UV detection at a wavelength determined by the compound's UV spectrum
(typically around 254 nm).

e Injection and Analysis: Inject a small volume (e.g., 10 pL) of the sample solution and record
the chromatogram.

o Data Interpretation: The purity is determined by the relative area of the main peak compared
to the total area of all peaks. The retention time confirms the compound's identity against a
reference standard.
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Analytical Workflow
Sample HPLC UV/MS Data Analysis
Preparation Separation Detection (Purity & Identity)

Click to download full resolution via product page

Caption: Standard analytical workflow for quality control of chemical intermediates.

Applications in Research and Drug Development

Fluorinated compounds are integral to modern drug discovery.[10] The strategic placement of
fluorine atoms can significantly alter a molecule's electronic properties, lipophilicity, and
metabolic stability, often leading to improved drug candidates.[2]

While specific drugs derived from 2-Fluoro-3-isopropoxybenzoic acid are not extensively
documented in public literature, its structure makes it an attractive starting point for
synthesizing novel therapeutic agents. As a versatile intermediate, it can be used to construct
more complex molecules for various targets.[11] For example, related fluorinated benzoic acids
are used to create kinase inhibitors and agents for treating chronic pain.[12] The carboxylic
acid group provides a reactive handle for amide bond formation, a cornerstone reaction in
medicinal chemistry, allowing for its conjugation to other molecular fragments to build a diverse
library of compounds for biological screening.

Safety and Handling

Proper handling of 2-Fluoro-3-isopropoxybenzoic acid is essential to ensure laboratory
safety. The following guidelines are based on typical safety data sheets (SDS) for fluorinated
aromatic compounds.[3][13][14]

e Hazard Identification: This compound is generally classified as causing skin irritation, serious
eye irritation, and may cause respiratory irritation.[3][14]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[6][13] Work in a well-ventilated area or
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under a chemical fume hood to avoid inhalation of dust.

o Storage: Store the compound in a tightly closed container in a cool, dry place.
Recommended storage is between 2-8°C.[3][6]

o First Aid Measures:

[e]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing.[13]

o

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[13]

[¢]

In all cases of exposure, seek medical attention if symptoms persist.[6][13]

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations, typically via an approved waste disposal plant.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability of 2-Fluoro-3-isopropoxybenzoic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027593#commercial-availability-of-2-fluoro-3-
isopropoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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